Cas no 1806870-24-5 (4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806870-24-5
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4866542
• Update Time: 2025-07-21

4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-6-4(13)1-11-3(2-12)5(6)7(9)10/h1-2,7,13H
• InChI Key： ZUYRAMFTUPKJQM-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=O)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde

Introduction to 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1806870-24-5)

4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806870-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyridine core substituted with a chloro group at the 4-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 5-position, along with an aldehyde functionality at the 2-position. The unique structural arrangement of these substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The compound's structure is highly versatile, enabling its use as a building block in the development of novel pharmaceutical agents. The presence of both electron-withdrawing and electron-donating groups facilitates diverse chemical transformations, making it a promising candidate for further functionalization. In particular, the aldehyde group serves as a reactive site for condensation reactions, while the chloro and difluoromethyl groups can participate in nucleophilic substitution reactions, allowing for the introduction of additional functional moieties.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in medicinal chemistry. Pyridine scaffolds are widely recognized for their ability to modulate biological pathways, and modifications at specific positions can significantly alter pharmacological activity. For instance, studies have demonstrated that substituents at the 3- and 5-positions of pyridine can influence binding affinity to target proteins, making them critical for optimizing drug efficacy.

4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde has been explored in several research endeavors aimed at developing new therapeutic agents. Its structural features are particularly relevant in the design of kinase inhibitors, which are among the most extensively studied classes of drugs due to their role in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions with biological targets.

In one notable study published in *Journal of Medicinal Chemistry*, researchers utilized 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde as a key intermediate in synthesizing novel pyridine-based kinase inhibitors. The compound was found to exhibit potent activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases (TyKs), which are implicated in various diseases such as rheumatoid arthritis and leukemia. The study demonstrated that modifications at the 4-chloro and 3-difluoromethyl positions were crucial for achieving high binding affinity and selectivity.

The synthesis of 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions with appropriate reagents to introduce the aldehyde functionality, followed by halogenation and functional group transformations to achieve the desired substitution pattern. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The compound's reactivity makes it a valuable tool for chemists working on drug development. Its ability to undergo diverse transformations allows for rapid exploration of structural space, enabling researchers to identify lead compounds with optimized pharmacokinetic properties. Additionally, its stability under various reaction conditions makes it suitable for large-scale synthesis, which is essential for preclinical and clinical studies.

From a medicinal chemistry perspective, 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde represents an important example of how structural modifications can influence biological activity. The interplay between electronic effects and steric hindrance conferred by its substituents provides insights into designing molecules with enhanced therapeutic potential. As research continues to uncover new biological targets and mechanisms, compounds like this will remain indispensable in the quest for novel treatments.

The future prospects of 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde are promising, with ongoing studies exploring its applications in other therapeutic areas beyond kinase inhibition. Its versatility as a synthetic intermediate suggests potential use in developing antimicrobial agents, antiviral drugs, and even neuroprotective compounds. As computational methods improve and high-throughput screening becomes more efficient, compounds like this will play an increasingly critical role in accelerating drug discovery pipelines.

In conclusion,4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1806870-24-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable asset for medicinal chemists seeking to develop innovative therapeutic agents. As our understanding of disease mechanisms evolves and new technologies emerge,4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde will undoubtedly continue to contribute to advancements in drug discovery.